Cas no 1385265-21-3 (2-Chloro-N-methyl-N-[2-oxo-1-(2,2,2-trifluoroethyl)pyrrolidin-3-YL]pyridine-4-carboxamide)

• Product Name: 2-Chloro-N-methyl-N-[2-oxo-1-(2,2,2-trifluoroethyl)pyrrolidin-3-YL]pyridine-4-carboxamide
• CAS No: 1385265-21-3
• MF: C₁₃H₁₃ClF₃N₃O₂
• MW: 335.70943236351
• CID: 6528645
• PubChem ID: 72017379
• Update Time: 2025-10-27

2-Chloro-N-methyl-N-[2-oxo-1-(2,2,2-trifluoroethyl)pyrrolidin-3-YL]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1185756996
• EN300-26596291
• 2-CHLORO-N-METHYL-N-[2-OXO-1-(2,2,2-TRIFLUOROETHYL)PYRROLIDIN-3-YL]PYRIDINE-4-CARBOXAMIDE
• AKOS016919802
• 1385265-21-3
• 2-Chloro-N-methyl-N-[2-oxo-1-(2,2,2-trifluoroethyl)pyrrolidin-3-YL]pyridine-4-carboxamide

• Inchi： 1S/C13H13ClF3N3O2/c1-19(11(21)8-2-4-18-10(14)6-8)9-3-5-20(12(9)22)7-13(15,16)17/h2,4,6,9H,3,5,7H2,1H3
• InChI Key： ILKXAIJGVRXPGD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(N(C)C1C(N(CC(F)(F)F)CC1)=O)=O

Computed Properties

• Exact Mass: 335.0648388g/mol
• Monoisotopic Mass: 335.0648388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.5Ų

Additional information on 2-Chloro-N-methyl-N-[2-oxo-1-(2,2,2-trifluoroethyl)pyrrolidin-3-YL]pyridine-4-carboxamide

Comprehensive Analysis of 2-Chloro-N-methyl-N-[2-oxo-1-(2,2,2-trifluoroethyl)pyrrolidin-3-YL]pyridine-4-carboxamide (CAS 1385265-21-3)

The compound 2-Chloro-N-methyl-N-[2-oxo-1-(2,2,2-trifluoroethyl)pyrrolidin-3-YL]pyridine-4-carboxamide, identified by its CAS number 1385265-21-3, represents a sophisticated small molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a pyrrolidinone core and trifluoroethyl moiety, make it a subject of growing interest among chemists and life science researchers. This molecule combines a chloropyridine scaffold with a carboxamide linker, offering versatile reactivity for further derivatization.

Recent trends in drug discovery highlight the importance of fluorinated compounds like this molecule, as the trifluoroethyl group often enhances metabolic stability and membrane permeability. The presence of both hydrogen bond acceptors and lipophilic regions in its structure suggests potential for central nervous system (CNS) activity, aligning with current industry focus on neuroactive compounds. Researchers are particularly interested in how the 2-oxopyrrolidine fragment might interact with biological targets, given its prevalence in known bioactive molecules.

The synthetic route to CAS 1385265-21-3 typically involves multi-step organic transformations, with key steps including amide bond formation and pyrrolidinone ring construction. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the structure, while HPLC purity analysis ensures quality control. The compound's physicochemical properties (logP, PSA, etc.) make it suitable for various formulation approaches, addressing current formulation challenges in medicinal chemistry.

In the context of green chemistry initiatives, researchers are exploring more sustainable methods to synthesize such heterocyclic compounds. The chloropyridine component offers opportunities for cross-coupling reactions, while the secondary amide provides a handle for further structural modifications. These features position the molecule as a valuable chemical building block for library synthesis in drug discovery programs.

From a commercial perspective, 1385265-21-3 has gained attention as a research chemical available through specialty suppliers. Proper handling requires standard laboratory precautions, with material safety data sheets providing detailed guidance. The compound's stability under various conditions (pH, temperature) is an active area of investigation, particularly for applications requiring long-term storage.

The scientific community continues to explore the full potential of this N-methyl carboxamide derivative, with computational studies predicting its molecular interactions and ADMET properties. As structural biology techniques advance, researchers anticipate revealing its precise binding modes with potential biological targets. This knowledge could unlock new therapeutic applications or inspire the design of related compounds with optimized profiles.

Ongoing research examines the structure-activity relationships of analogs derived from this scaffold, particularly focusing on the stereochemical influence of the pyrrolidinone ring. The chiral center at position 3 introduces possibilities for enantioselective synthesis and investigation of stereospecific biological effects, mirroring current trends in asymmetric drug development.

In analytical applications, 2-Chloro-N-methyl-N-[2-oxo-1-(2,2,2-trifluoroethyl)pyrrolidin-3-YL]pyridine-4-carboxamide serves as a reference standard for method development in LC-MS systems. Its distinct fragmentation pattern and UV absorption characteristics make it useful for chromatographic calibration, addressing the growing need for reliable analytical standards in modern laboratories.

The compound's intellectual property landscape shows several patents mentioning related structures, indicating commercial interest in this chemical space. Researchers should conduct thorough patent searches before exploring specific applications, as the molecule may be covered by existing claims in certain jurisdictions.

As the pharmaceutical industry increasingly values molecular complexity and three-dimensional character, compounds like CAS 1385265-21-3 gain prominence. Its balanced combination of rigid (pyridine) and flexible (pyrrolidinone) elements offers advantages in target engagement, reflecting current design principles for drug-like molecules.